2-cyclopropyl-8-[4-(4-methoxyphenyl)butanoyl]-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-cyclopropyl-8-[4-(4-methoxyphenyl)butanoyl]-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C23H32N2O3/c1-28-20-10-6-18(7-11-20)4-2-5-21(26)24-15-3-13-23(16-24)14-12-22(27)25(17-23)19-8-9-19/h6-7,10-11,19H,2-5,8-9,12-17H2,1H3
• InChI Key: AVKGEPJYQHLFAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCC(=O)N2CCCC3(C2)CCC(=O)N(C3)C4CC4
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

Stereoselective synthesis of diazaspiro[5.5]undecane derivatives is achieved through various methodologies. One such method involves a base-promoted [5+1] double Michael addition reaction, facilitating the synthesis of 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones in excellent yields from divinylketones containing aryl and heteroaryl substituents (Islam et al., 2017). Another approach involves using 3-t-butyldimethylsilyloxy-1-cyclohexenyl methyl ketone as a starting material for a simple stereoselective synthesis of related spirocyclic compounds (Ibuka et al., 1981).

Molecular Structure Analysis

The molecular structure of diazaspiro-heterocyclic compounds is often elucidated using NMR and X-ray crystallographic techniques. Single-crystal X-ray studies have revealed that the cyclohexanone unit of spirocycles prefers a chair conformation, with intermolecular hydrogen bonding and π–π stacking interactions being key to crystal packing (Islam et al., 2017).

Chemical Reactions and Properties

Spirocyclic compounds like 2-cyclopropyl-8-[4-(4-methoxyphenyl)butanoyl]-2,8-diazaspiro[5.5]undecan-3-one undergo various chemical reactions. For instance, the synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones from 1,3-diaryl-2-propen-1-ones under refluxing conditions without a catalyst shows the reactive versatility of these compounds (Ahmed et al., 2012).

Physical Properties Analysis

The physical properties of spirocyclic compounds are influenced by their molecular structure. The chair conformation of the cyclohexanone unit and the specific intermolecular interactions contribute to their solid-state packing and stability. These properties are crucial for understanding the compound's behavior in different environments and potential applications in material science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties of diazaspiro[5.5]undecane derivatives are characterized by their reactivity towards various chemical reactions, including Michael addition and cycloaddition reactions. These reactions are foundational for the synthesis of complex spirocyclic structures and the introduction of functional groups that modulate the compound's chemical behavior (Wilson & Padwa, 2008).